Cas no 1483264-39-6 (3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine)
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine
-
- Inchi: 1S/C7H14N4/c1-4-5-6(8)7(9-2)11(3)10-5/h9H,4,8H2,1-3H3
- InChI Key: WSCJRWHOJAZSNN-UHFFFAOYSA-N
- SMILES: N1(C)C(NC)=C(N)C(CC)=N1
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 316.5±42.0 °C at 760 mmHg
- Flash Point: 156.6±0.0 °C
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D464988-10mg |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D464988-50mg |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D464988-100mg |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Enamine | EN300-345176-0.05g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 0.05g |
$174.0 | 2025-03-18 | |
| Enamine | EN300-345176-0.1g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 0.1g |
$257.0 | 2025-03-18 | |
| Enamine | EN300-345176-0.25g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 0.25g |
$367.0 | 2025-03-18 | |
| Enamine | EN300-345176-0.5g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 0.5g |
$579.0 | 2025-03-18 | |
| Enamine | EN300-345176-1.0g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-345176-2.5g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-345176-5.0g |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine |
1483264-39-6 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 |
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine
Introduction to 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine (CAS No. 1483264-39-6)
3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine, identified by its Chemical Abstracts Service (CAS) number 1483264-39-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of multiple nitrogen atoms and ethyl substituents in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine consists of a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions, with ethyl groups attached at the 3-position and methyl groups at the 1 and 5 positions. This configuration contributes to its potential as a pharmacophore in the design of novel therapeutic agents. The compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for further investigation.
In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific arrangement of functional groups in 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine suggests that it may possess similar or even enhanced biological effects compared to other pyrazole-based molecules.
One of the most compelling aspects of 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have indicated that this compound may inhibit certain enzymes implicated in cancer progression, making it a promising candidate for further preclinical and clinical investigations.
The synthesis of 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including catalytic hydrogenation and nucleophilic substitution reactions. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.
From a computational chemistry perspective, the molecular properties of 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for understanding its biological behavior. These computational studies have also helped in predicting potential binding modes with biological targets, guiding the design of more effective derivatives.
The pharmacokinetic profile of 3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine is another critical aspect that has been investigated. In vitro studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable information for optimizing its therapeutic potential. These studies have revealed that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for developing an effective drug formulation.
In conclusion,3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine (CAS No. 1483264-39-6) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully elucidate its potential applications in human health and disease treatment.
1483264-39-6 (3-ethyl-N1,5-dimethyl-1H-pyrazole-4,5-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)